molecular formula C14H9BrN4 B8390999 5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole

5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole

Cat. No. B8390999
M. Wt: 313.15 g/mol
InChI Key: ZFVLILCEDHPSMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole is a useful research compound. Its molecular formula is C14H9BrN4 and its molecular weight is 313.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H9BrN4

Molecular Weight

313.15 g/mol

IUPAC Name

6-bromo-2-(1H-indazol-3-yl)-1H-benzimidazole

InChI

InChI=1S/C14H9BrN4/c15-8-5-6-11-12(7-8)17-14(16-11)13-9-3-1-2-4-10(9)18-19-13/h1-7H,(H,16,17)(H,18,19)

InChI Key

ZFVLILCEDHPSMP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(=NN2)C3=NC4=C(N3)C=C(C=C4)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Starting with 643 mg of 1H-indazole-3-carboxaldehyde, 816 mg of 4-bromo-1,2-phenylenediamine, and 836.5 mg of sodium metabisulphite in 15 ml of dimethylformamide, and after purification by SPE (SCX phase, washing with methanol, extraction with 2N ammoniacal methanol) followed by a chromatography under pressure on silica, 939 mg of 5-bromo-2-(1H-indazol-3-yl)-3H-benzimidazole are obtained in the form of a brick-red powder.
Quantity
643 mg
Type
reactant
Reaction Step One
Quantity
816 mg
Type
reactant
Reaction Step Two
Quantity
836.5 mg
Type
reactant
Reaction Step Three
Quantity
15 mL
Type
solvent
Reaction Step Four

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